BE“GHE Foundational & Exploratory

Check Availability & Pricing

Molecular formula and weight of 4-bromo-1-
pentene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Bromo-1-pentene

Cat. No.: B1655104

An In-Depth Technical Guide to the Molecular Properties of 4-bromo-1-pentene

This guide provides a focused analysis of the molecular formula and weight of 4-bromo-1-
pentene, a halogenated hydrocarbon utilized as a versatile bifunctional building block in
synthetic organic chemistry.[1]

Molecular Formula

The molecular formula for 4-bromo-1-pentene is C5H9Br.[2][3][4][5][6] This formula indicates

that each molecule of the compound is composed of five carbon atoms, nine hydrogen atoms,
and one bromine atom.

Molecular Weight

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The table below details the calculation for 4-bromo-1-pentene.
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Atomic Weight Total Weight

Element Symbol Quantity

(amu) (amu)
Carbon C 5 12.011[7][8] 60.055
Hydrogen H 9 1.008[9][10] 9.072
Bromine Br 1 79.904[11][12] 79.904
Total 149.031

The calculated molecular weight of 4-bromo-1-pentene is approximately 149.031 amu. This
value is consistent with the published molecular weight of 149.03 g/mol .[2][6] The NIST
WebBook provides a value of 149.029.[3][5]

Structural Representation

The connectivity of the atoms in 4-bromo-1-pentene can be visualized as a five-carbon chain
with a double bond between the first and second carbon atoms and a bromine atom attached
to the fourth carbon atom.

Caption: Atomic connectivity in 4-bromo-1-pentene.

Experimental Protocols and Signaling Pathways

Detailed experimental protocols for the synthesis or analysis of 4-bromo-1-pentene, as well as
its involvement in specific signaling pathways, are beyond the scope of this particular guide,
which focuses on its fundamental molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 4-Bromo-1-pentene (CAS 31950-56-8)|For Research Use Only [benchchem.com]

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.westfield.ma.edu/PersonalPages/cmasi/gen_chem1/Lecture_notes/p%2024-28%20AMU,%20atomic%20%26%20molar.pdf
https://hobart.k12.in.us/ksms/PeriodicTable/carbon.htm
https://www.quora.com/What-is-the-atomic-mass-of-hydrogen
https://hobart.k12.in.us/ksms/PeriodicTable/hydrogen.htm
https://periodic-table.rsc.org/element/35/bromine
https://hobart.k12.in.us/ksms/PeriodicTable/bromine.htm
https://www.benchchem.com/product/b1655104?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromopent-1-ene
https://www.lookchem.com/ProductWholeProperty_LCPL212354.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C31950568
https://webbook.nist.gov/cgi/cbook.cgi?ID=C31950568&Mask=8
https://www.benchchem.com/product/b1655104?utm_src=pdf-body
https://www.benchchem.com/product/b1655104?utm_src=pdf-body
https://www.benchchem.com/product/b1655104?utm_src=pdf-body
https://www.benchchem.com/product/b1655104?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b1655104
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1655104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

. 4-Bromopent-1-ene | C5H9Br | CID 141675 - PubChem [pubchem.ncbi.nim.nih.gov]
. 4-Bromo-1-pentene [webbook.nist.gov]

. chembk.com [chembk.com]

. 4-Bromo-1-pentene [webbook.nist.gov]

. 4-Bromo-1-pentene | 31950-56-8 | lookchem [lookchem.com]

. westfield.ma.edu [westfield.ma.edu]

. #6 - Carbon - C [hobart.k12.in.us]

°
© (0] ~ » &) H w N

. quora.com [quora.com]
e 10. #1 - Hydrogen - H [hobart.k12.in.us]

e 11. Bromine - Element information, properties and uses | Periodic Table [periodic-
table.rsc.org]

e 12. #35 - Bromine - Br [hobart.k12.in.us]

 To cite this document: BenchChem. [Molecular formula and weight of 4-bromo-1-pentene].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1655104#molecular-formula-and-weight-of-4-bromo-
1-pentene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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